N-[2-(Aminocarbonyl)phenyl]-2-(3-pyridinyl)-4-thiazolecarboxamide

• Molecular Formula: C16H12N4O2S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-(2-carbamoylphenyl)-2-pyridin-3-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H12N4O2S/c17-14(21)11-5-1-2-6-12(11)19-15(22)13-9-23-16(20-13)10-4-3-7-18-8-10/h1-9H,(H2,17,21)(H,19,22)
• InChI Key: HFUADLYOMQDUIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)C2=CSC(=N2)C3=CN=CC=C3

Description

N-[2-(Aminocarbonyl)phenyl]-2-(3-pyridinyl)-4-thiazolecarboxamide is a useful research compound. Its molecular formula is C16H12N4O2S and its molecular weight is 324.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(3-Pyridyl)thiazole-4-carboxylic acid (206 mg, 1 mmol) and 2-amino-benzamide (163 mg, 1.2 mmol) are mixed, and chloroform (10 ml) and pyridine (1.2 ml) are added. Then 1-hydroxybenzotriazole hydrate (230 mg) and 1-cyclohexyl-3-(2-morpholinoethyl)carbodiimide metho-P-toluene-sulphonate CAS[2491-17-0] (635 mg) are added, and the mixture is stirred at room temperature for 20 h. The solid is filtered off with suction and washed with ethyl acetate, water and again with ethyl acetate. Purification of the solid by preparative HPLC results in Example 1.1 as a white foam (58 mg).